Cas no 7561-51-5 (H-Pro-Gly-Pro-OH)

• Product Name: H-Pro-Gly-Pro-OH
• CAS No: 7561-51-5
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD12756359
• CID: 539262
• PubChem ID: 9903507
• Update Time: 2025-10-30

H-Pro-Gly-Pro-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-prolylglycyl-
• (2S)-1-[2-[[(2S)-pyrrolidine-2-carbonyl]amino]acetyl]pyrrolidine-2-carboxylic acid
• H-Pro-Gly-Pro-OH
• BDBM50348860
• MFCD12756359
• BRPMXFSTKXXNHF-IUCAKERBSA-N
• (2S)-1-(2-{[(2S)-pyrrolidin-2-yl]formamido}acetyl)pyrrolidine-2-carboxylic acid
• L-Prolylglycyl-L-proline
• prolyl-glycyl-proline
• SCHEMBL10881801
• HY-P4486
• CHEMBL1807692
• DTXSID80432628
• Pro-Gly-Pro
• 7561-51-5
• CS-0654459

• MDL： MFCD12756359
• Inchi： 1S/C12H19N3O4/c16-10(15-6-2-4-9(15)12(18)19)7-14-11(17)8-3-1-5-13-8/h8-9,13H,1-7H2,(H,14,17)(H,18,19)/t8-,9-/m0/s1
• InChI Key： BRPMXFSTKXXNHF-IUCAKERBSA-N
• SMILES： O=C(CNC([C@@H]1CCCN1)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 269.13767
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.74

Additional information on H-Pro-Gly-Pro-OH

Professional Introduction to Compound with CAS No. 7561-51-5 and Product Name: H-Pro-Gly-Pro-OH

Compound with CAS No. 7561-51-5 and the product name H-Pro-Gly-Pro-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a tripeptide derivative, has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The sequence H-Pro-Gly-Pro-OH consists of three amino acids—histidine (Pro), glycine (Gly), and proline (Pro)—linked in a specific order, which contributes to its distinctive physicochemical characteristics and biological activities.

The significance of this compound lies in its ability to modulate biological pathways through precise interactions with cellular receptors and enzymes. Recent studies have highlighted the role of peptide-based compounds in drug design, particularly in the development of targeted therapies for chronic diseases. The structural configuration of H-Pro-Gly-Pro-OH allows it to exhibit high specificity, making it a promising candidate for further investigation in medicinal chemistry.

In the realm of biomedical research, H-Pro-Gly-Pro-OH has been explored for its potential in regenerative medicine and tissue engineering. The peptide's ability to stimulate cell proliferation and differentiation has been observed in preclinical studies, suggesting its utility in promoting wound healing and tissue repair. Additionally, its stability under physiological conditions enhances its suitability for clinical applications.

One of the most intriguing aspects of H-Pro-Gly-Pro-OH is its interaction with proteases, enzymes that play a crucial role in various metabolic processes. Research indicates that this peptide can act as a competitive inhibitor for certain proteases, thereby regulating pathways associated with inflammation and cancer progression. Such findings have opened new avenues for developing novel anti-inflammatory and anticancer agents.

The pharmacokinetic profile of H-Pro-Gly-Pro-OH has also been a subject of extensive investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it an attractive candidate for oral administration. Furthermore, its low immunogenicity reduces the risk of adverse immune reactions, which is a critical consideration in drug development.

Advances in synthetic chemistry have enabled the efficient production of H-Pro-Gly-Pro-OH, making it more accessible for large-scale research and commercialization. Techniques such as solid-phase peptide synthesis (SPPS) have improved yield and purity, ensuring that researchers can conduct experiments with high-quality material. This progress has accelerated the translation of laboratory findings into clinical trials.

The therapeutic potential of H-Pro-Gly-Pro-OH extends beyond its protease-inhibiting properties. Emerging evidence suggests that it may also influence neural signaling pathways, making it relevant for neurodegenerative disease research. For instance, studies have shown that peptide analogs similar to H-Pro-Gly-Pro-OH can modulate neurotransmitter release and receptor activity, offering hope for treatments targeting conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, compound with CAS No. 7561-51-5 under the product name H-Pro-Gly-Pro-OH represents a multifaceted compound with broad applications in biomedical research and pharmaceutical development. Its unique structural features, biological activities, and favorable pharmacokinetic properties position it as a valuable tool for addressing various health challenges. As research continues to uncover new insights into its mechanisms of action, the potential for therapeutic innovation through this compound remains immense.